2-(2-fluorophenoxy)-N-(3-(4-phenylpiperazin-1-yl)propyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[3-(4-phenylpiperazin-1-yl)propyl]acetamide
• InChI: InChI=1S/C21H26FN3O2/c22-19-9-4-5-10-20(19)27-17-21(26)23-11-6-12-24-13-15-25(16-14-24)18-7-2-1-3-8-18/h1-5,7-10H,6,11-17H2,(H,23,26)
• InChI Key: LQUAMANENYPRLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCNC(=O)COC2=CC=CC=C2F)C3=CC=CC=C3
• Molecular Formula: C21H26FN3O2
• Molecular Weight: 371.4 g/mol

Description

2-(2-fluorophenoxy)-N-(3-(4-phenylpiperazin-1-yl)propyl)acetamide, also known as FPPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis Approaches : Novel compounds with similar structures have been synthesized to explore their potential applications. For instance, the synthesis of new 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides using 3-fluoro-4-cyanophenol as a primary compound has been documented. These compounds were characterized by elemental analysis, infrared spectroscopy (IR), and nuclear magnetic resonance (NMR) spectroscopy, providing foundational knowledge for further application exploration in materials science, biochemistry, and pharmacology (Yang Man-li, 2008).

Potential Applications

• Photoreactions and Photostability : Research into the photoreactions of compounds like flutamide (which shares a somewhat related structure due to its pharmacophore) in different solvents has implications for understanding the stability and behavior of similar compounds under light exposure. This can be crucial for designing materials and drugs with specific light-absorption properties (Y. Watanabe, S. Fukuyoshi, A. Oda, 2015).

• Radiosynthesis for Imaging : The development of radioligands for imaging, such as [18F]PBR111 from a series of phenylpyrazolo[1,5-a]pyrimidineacetamides, showcases the application of fluorinated compounds in positron emission tomography (PET) imaging. This technology is essential for diagnosing and researching neurological diseases (F. Dollé, F. Hinnen, Annelaure Damont, et al., 2008).